Cas no 41855-73-6 (N-(4-methoxyphenyl)-1-pyridin-3-ylmethanimine)

• Product Name: N-(4-methoxyphenyl)-1-pyridin-3-ylmethanimine
• CAS No: 41855-73-6
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• CID: 2668494
• PubChem ID: 611396
• Update Time: 2025-04-21

N-(4-methoxyphenyl)-1-pyridin-3-ylmethanimine Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-1-pyridin-3-ylmethanimine
• N-(4-Methoxyphenyl)-3-pyridylmethyleneamine
• CCG-7691
• N-p-methoxyphenylnicotinimine
• CBMicro_019811
• AKOS003744308
• VYCMFVIWGXDRQM-XNTDXEJSSA-N
• 41855-73-6
• N-(3-Pyridylmethylene)-p-anisidine
• 4-Methoxy-N-[(E)-3-pyridinylmethylidene]aniline #
• BIM-0019578.P001
• DTXSID90346343
• Benzenamine, 4-methoxy-N-(3-pyridinylmethylene)-

• Inchi： 1S/C13H12N2O/c1-16-13-6-4-12(5-7-13)15-10-11-3-2-8-14-9-11/h2-10H,1H3/b15-10+
• InChI Key： VYCMFVIWGXDRQM-XNTDXEJSSA-N
• SMILES： O(C)C1C=CC(=CC=1)/N=C/C1C=NC=CC=1

Computed Properties

• Exact Mass: 212.09500
• Monoisotopic Mass: 212.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• PSA: 34.48000
• LogP: 2.84080